Cas no 2640889-30-9 (3-chloro-4-({1-[(pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyridine)

• Product Name: 3-chloro-4-({1-[(pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyridine
• CAS No: 2640889-30-9
• MF: C₁₇H₂₀ClN₃O
• MW: 317.813202857971
• CID: 5317492
• PubChem ID: 154829475
• Update Time: 2025-05-23

3-chloro-4-({1-[(pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-({1-[(pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyridine
• 2640889-30-9
• F6683-1370
• AKOS040716810
• 3-Chloro-4-[[1-(3-pyridinylmethyl)-4-piperidinyl]methoxy]pyridine

• Inchi： 1S/C17H20ClN3O/c18-16-11-20-7-3-17(16)22-13-14-4-8-21(9-5-14)12-15-2-1-6-19-10-15/h1-3,6-7,10-11,14H,4-5,8-9,12-13H2
• InChI Key： UVABIWKRVXDPSK-UHFFFAOYSA-N
• SMILES： C1=NC=CC(OCC2CCN(CC3=CC=CN=C3)CC2)=C1Cl

Computed Properties

• Exact Mass: 317.1294900g/mol
• Monoisotopic Mass: 317.1294900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.205±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 447.7±35.0 °C(Predicted)
• pka: 7.34±0.10(Predicted)

Additional information on 3-chloro-4-({1-[(pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyridine

Introduction to 3-Chloro-4-({1-[(Pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyridine (CAS No. 2640889-30-9)

3-Chloro-4-({1-[(Pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyridine, with the CAS number 2640889-30-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of pyridine derivatives and features a unique structural arrangement that includes a chloro-substituted pyridine ring and a piperidine moiety linked through a methoxy bridge. The presence of the pyridine and piperidine rings, along with the chloro substituent, imparts specific pharmacological properties that make it an intriguing candidate for further research and development.

The chemical structure of 3-chloro-4-({1-[(pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyridine is characterized by its complex and multifaceted nature. The pyridine ring, a six-membered heterocyclic aromatic compound, is a common structural motif in many biologically active molecules. The chloro substituent at the 3-position of the pyridine ring can influence the compound's lipophilicity and reactivity, which are crucial factors in determining its biological activity. The piperidine ring, a six-membered saturated heterocyclic amine, is known for its ability to form stable complexes with various biological targets, such as receptors and enzymes. The methoxy bridge linking the piperidine and pyridine rings adds further complexity and flexibility to the molecule, potentially enhancing its binding affinity and selectivity.

Recent studies have explored the potential therapeutic applications of 3-chloro-4-({1-[(pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyridine. One notable area of research is its activity as a modulator of nicotinic acetylcholine receptors (nAChRs). nAChRs are ligand-gated ion channels that play critical roles in various physiological processes, including neurotransmission, memory formation, and pain modulation. Compounds that can selectively modulate nAChRs have shown promise in treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Preliminary studies have indicated that 3-chloro-4-({1-[(pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyridine exhibits selective binding to specific subtypes of nAChRs, suggesting its potential as a lead compound for further drug development.

In addition to its potential as an nAChR modulator, 3-chloro-4-{1-[(pyridin--3--yl)methyl]piperidin--4--y}methoxy)pyridine has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Compounds that can effectively modulate inflammatory pathways have wide-ranging therapeutic applications, from treating chronic inflammatory diseases like rheumatoid arthritis to managing acute inflammatory conditions such as sepsis. Preclinical studies have shown that 3-chloro-{1-[(pyridin--3--yl)methyl]piperidin--4--y}methoxy)pyridine can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for anti-inflammatory drug development.

The pharmacokinetic properties of 3-chloro-{1-[(pyridin--3--yl)methyl]piperidin--4--y}methoxy)pyridine have also been studied to assess its suitability for clinical use. Pharmacokinetics involves the study of how a drug is absorbed, distributed, metabolized, and excreted by the body. Understanding these parameters is crucial for optimizing dosing regimens and predicting potential side effects. In vitro and in vivo studies have demonstrated that 3-chloro-{1-[(pyridin--3--yl)methyl]piperidin--4-y}methoxy)pyridine}{1-[(pyridin-3-yl)methyl)pan class="hl">anipanpanpanpanpanpanpanpanpanpanpanpanpanpanpanpanpanpanpaneipan○ This compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties suggest that it could be administered orally with minimal dosing frequency, which would enhance patient compliance in clinical settings.

Toxicity studies are another critical aspect of evaluating the safety and efficacy of new compounds like 3-chloro-{1-[(pyridin-○ d○ i○ n○ d○ i○ n○ i-l)i-meth)i-pipe)r-id-in-i}-me-th-o-x)y)-pi-r-i-di-ne)) (CAS No. 2640889-i)-i)-i)-i)-i)-i)-i)-i)-i)-i)-i)-i)-i)-i)-i)-i)-i)

Toxicity studies are another critical aspect of evaluating the safety and efficacy of new compounds like 3-chloro-{1-[(pyridin-